molecular formula C13H26O3 B8381590 Ethyl 2-octyloxypropionate

Ethyl 2-octyloxypropionate

Cat. No.: B8381590
M. Wt: 230.34 g/mol
InChI Key: PPLOGCPWGXPBKY-UHFFFAOYSA-N
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Description

Ethyl 2-octyloxypropionate is a useful research compound. Its molecular formula is C13H26O3 and its molecular weight is 230.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H26O3

Molecular Weight

230.34 g/mol

IUPAC Name

ethyl 2-octoxypropanoate

InChI

InChI=1S/C13H26O3/c1-4-6-7-8-9-10-11-16-12(3)13(14)15-5-2/h12H,4-11H2,1-3H3

InChI Key

PPLOGCPWGXPBKY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

98 g of ethyl lactate, 380 g of octyl iodide and 245 g of silver oxide were stirred at 60° C. for 16 hours. After removal of the insoluble matter by filtration, the mixture was distilled in vacuo to obtain 77 g of ethyl 2-octyloxypropionate as a fraction of 110°-130° C./3 mmHg.
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98 g
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reactant
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380 g
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reactant
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245 g
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